Cas no 2680669-34-3 (3-2-(2-acetamidoethoxy)ethoxypropanoic acid)

• Product Name: 3-2-(2-acetamidoethoxy)ethoxypropanoic acid
• CAS No: 2680669-34-3
• MF: C₉H₁₇NO₅
• MW: 219.234983205795
• CID: 5646462
• PubChem ID: 129308315
• Update Time: 2025-06-08

3-2-(2-acetamidoethoxy)ethoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[2-(2-acetamidoethoxy)ethoxy]propanoic acid
• 2680669-34-3
• EN300-28273818
• SCHEMBL19057218
• 3-2-(2-acetamidoethoxy)ethoxypropanoic acid

• Inchi： 1S/C9H17NO5/c1-8(11)10-3-5-15-7-6-14-4-2-9(12)13/h2-7H2,1H3,(H,10,11)(H,12,13)
• InChI Key： MONGFZKZNRXEFJ-UHFFFAOYSA-N
• SMILES： O(CCNC(C)=O)CCOCCC(=O)O

Computed Properties

• Exact Mass: 219.11067264g/mol
• Monoisotopic Mass: 219.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 9
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 84.9Ų

Additional information on 3-2-(2-acetamidoethoxy)ethoxypropanoic acid

Comprehensive Overview of 3-2-(2-acetamidoethoxy)ethoxypropanoic acid (CAS No. 2680669-34-3): Properties, Applications, and Industry Insights

In the rapidly evolving field of chemical research and industrial applications, 3-2-(2-acetamidoethoxy)ethoxypropanoic acid (CAS No. 2680669-34-3) has emerged as a compound of significant interest. This specialty chemical is renowned for its unique molecular structure, which combines an acetamidoethoxy group with a propanoic acid backbone. Such a configuration endows it with versatile properties, making it invaluable in sectors like pharmaceuticals, biotechnology, and material science. Researchers and industry professionals are increasingly exploring its potential, driven by its compatibility with biodegradable polymers and drug delivery systems.

The compound’s CAS number 2680669-34-3 serves as a critical identifier in global databases, ensuring precise tracking in regulatory and commercial contexts. Its systematic name, 3-2-(2-acetamidoethoxy)ethoxypropanoic acid, reflects its ether-linked and carboxylic acid functionalities. These features are pivotal in organic synthesis, where the compound acts as a building block for more complex molecules. Recent studies highlight its role in pegylation reactions, a technique widely used to enhance the stability and bioavailability of therapeutic proteins.

One of the most searched questions in AI-driven chemical research platforms is: "How does 3-2-(2-acetamidoethoxy)ethoxypropanoic acid improve drug formulation?" The answer lies in its amphiphilic nature, which allows it to interact with both hydrophilic and hydrophobic compounds. This property is particularly valuable in designing nanocarriers for targeted drug delivery, a hot topic in precision medicine. Additionally, its low toxicity profile aligns with the growing demand for sustainable chemicals in green chemistry initiatives.

From an industrial perspective, the demand for CAS 2680669-34-3 is rising due to its applications in cosmetic formulations and personal care products. Its ability to function as a mild surfactant and moisturizing agent has caught the attention of formulators seeking alternatives to traditional sulfate-based ingredients. Furthermore, its biocompatibility makes it suitable for dermal patches and transdermal delivery systems, addressing the surge in non-invasive therapeutic solutions.

In the context of material science, 3-2-(2-acetamidoethoxy)ethoxypropanoic acid is gaining traction as a modifier for polymeric matrices. Its incorporation into hydrogels and biodegradable plastics enhances mechanical strength and water retention properties. This aligns with the global push toward eco-friendly packaging, a topic frequently searched in sustainability forums. Companies are also exploring its use in 3D printing resins, where its cross-linking capabilities improve print resolution.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing CAS 2680669-34-3. These methods confirm its high purity and structural integrity, which are crucial for GMP-compliant production. As regulatory standards tighten, the compound’s well-documented safety data positions it favorably for FDA submissions and REACH compliance.

Looking ahead, the versatility of 3-2-(2-acetamidoethoxy)ethoxypropanoic acid ensures its relevance in cutting-edge research. Whether in next-generation therapeutics or advanced materials, this compound exemplifies the intersection of innovation and practical utility. For researchers and manufacturers alike, understanding its properties and applications is key to unlocking its full potential.